Cas no 883248-50-8 (1-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperidine-4-carboxamide)

• Product Name: 1-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperidine-4-carboxamide
• CAS No: 883248-50-8
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 5422221
• Update Time: 2025-06-23

1-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]piperidine-4-carboxamide
• 1-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperidine-4-carboxamide

• Inchi： 1S/C20H21N3O5S/c1-13-4-6-15(7-5-13)29(25,26)19-20(23-10-8-14(9-11-23)17(21)24)28-18(22-19)16-3-2-12-27-16/h2-7,12,14H,8-11H2,1H3,(H2,21,24)
• InChI Key： VNYOXPSRZRRMAY-UHFFFAOYSA-N
• SMILES： N1(C2OC(C3=CC=CO3)=NC=2S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(N)=O)CC1

Additional information on 1-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperidine-4-carboxamide

Introduction to 1-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperidine-4-carboxamide (CAS No. 883248-50-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperidine-4-carboxamide (CAS No. 883248-50-8) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, combining a piperidine core with an oxazole-furan scaffold and a methylbenzenesulfonyl substituent, make it a compelling candidate for further investigation into its pharmacological and biochemical properties.

At the heart of this compound's structure lies the piperidine ring, a moiety widely recognized for its versatility in drug design due to its ability to mimic the bioisosteric properties of other heterocycles such as pyrrolidines. Piperidine derivatives are frequently encountered in approved drugs, owing to their favorable pharmacokinetic profiles and ability to engage with biological targets effectively. The presence of the oxazole-furan moiety further enhances the compound's complexity, offering potential interactions with biological systems that may not be achievable with simpler structures.

The methylbenzenesulfonyl group attached to the piperidine ring introduces a polar, aromatic substituent that can modulate the compound's solubility, lipophilicity, and binding affinity. This particular group has been extensively studied in medicinal chemistry for its role in enhancing binding interactions with biological targets, particularly enzymes and receptors. The combination of these structural elements suggests that 1-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperidine-4-carboxamide may exhibit novel pharmacological activities that warrant further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These techniques have been instrumental in identifying potential drug candidates by simulating their interactions with biological targets at the atomic level. In the case of 1-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperidine-4-carboxamide, computational studies have suggested that it may interact with proteins involved in critical biological pathways, including those relevant to inflammation, cancer, and neurodegenerative diseases.

One of the most promising areas of research involving this compound is its potential as an inhibitor of kinases, a family of enzymes implicated in various diseases. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with pathological conditions such as cancer. The unique structural features of 1-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperidine-4-carboxamide make it an attractive scaffold for developing kinase inhibitors. Initial experimental studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting that further optimization could lead to potent therapeutic agents.

In addition to its kinase inhibition potential, this compound has also been investigated for its effects on other biological targets. For instance, preclinical studies have indicated that it may modulate the activity of enzymes involved in metabolic pathways, which could have implications for treating metabolic disorders such as diabetes. Furthermore, its ability to interact with receptors and ion channels has been explored in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The synthesis of 1-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperidine-4-carboxamide presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it possible to construct such molecules efficiently and with high purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various functional groups present in this compound. These advances have not only facilitated the synthesis of 1-(furan(2H))pyrazole derivatives but also opened up new avenues for exploring related structures.

The growing interest in heterocyclic compounds like those based on oxazole-furan scaffolds stems from their diverse biological activities and structural versatility. Oxazole-furan derivatives have been shown to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple heteroatoms in these structures allows for multiple points of interaction with biological targets, which can enhance binding affinity and selectivity.

From a medicinal chemistry perspective, 1(3H)pyrazole derivatives are particularly valuable due to their ability to modulate enzyme activity and receptor binding. The combination of these two heterocyclic systems in 1(3H)pyrazole-furan hybrids creates a scaffold that is both structurally unique and biologically relevant. This has led to increased interest in developing new drugs based on these motifs.

The development of novel therapeutic agents requires not only innovative chemical synthesis but also rigorous evaluation through preclinical studies. Animal models provide valuable insights into the pharmacological properties of compounds like 1(3H)pyrazole-furan hybrids, allowing researchers to assess their efficacy and safety before moving on to human trials. These studies are essential for understanding how these compounds interact with biological systems at multiple levels—from molecular interactions to whole-body responses.

As our understanding of disease mechanisms continues to evolve, 1(3H)pyrazole derivatives offer exciting opportunities for drug discovery across various therapeutic areas. Their structural flexibility allows them to be tailored toward specific biological targets while maintaining favorable pharmacokinetic profiles—a critical factor for successful drug development.

In conclusion, 1(3H)pyrazole derivatives, including compounds like 1(3H)pyrazole-furan hybrids, represent a promising class of molecules with significant potential for treating human diseases. The unique structural features of these compounds enable them to interact with biological targets in novel ways while avoiding common issues associated with traditional drug design approaches such as poor solubility or off-target effects.